Cas no 1338495-29-6 (2-(chloromethyl)1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-(chloromethyl)1,2,4triazolo1,5-apyrimidine
• CAS No: 1338495-29-6
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD20441375
• CID: 4589231
• Update Time: 2025-06-13

2-(chloromethyl)1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
• 2-(chloromethyl)1,2,4triazolo1,5-apyrimidine

• MDL： MFCD20441375
• Inchi： 1S/C6H5ClN4/c7-4-5-9-6-8-2-1-3-11(6)10-5/h1-3H,4H2
• InChI Key： BPBNRYMWALIGJD-UHFFFAOYSA-N
• SMILES： C12=NC(CCl)=NN1C=CC=N2

Additional information on 2-(chloromethyl)1,2,4triazolo1,5-apyrimidine

Recent Advances in the Application of 2-(Chloromethyl)-1,2,4-triazolo[1,5-a]pyrimidine (CAS: 1338495-29-6) in Chemical Biology and Pharmaceutical Research

The heterocyclic compound 2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyrimidine (CAS: 1338495-29-6) has recently emerged as a valuable scaffold in medicinal chemistry and chemical biology research. This bicyclic system combines the structural features of both triazole and pyrimidine rings, offering unique opportunities for drug discovery and biological probe development. Recent studies have demonstrated its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1338495-29-6 as a key intermediate in the development of selective kinase inhibitors. The chloromethyl group at the 2-position proved particularly valuable for further functionalization through nucleophilic substitution reactions, enabling efficient structure-activity relationship exploration. The resulting compounds showed promising activity against several cancer-related kinases with improved selectivity profiles compared to existing inhibitors.

Structural biology investigations have revealed that derivatives of 2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyrimidine can adopt multiple binding modes with biological targets. X-ray crystallographic studies published in ACS Chemical Biology (2024) demonstrated that this scaffold can participate in both hydrogen bonding interactions through its nitrogen atoms and hydrophobic interactions with the triazole-pyrimidine core, making it particularly suitable for targeting protein-protein interaction interfaces.

The compound's utility extends beyond kinase inhibition. Recent patent applications (WO202318765, 2023) describe its incorporation into PROTAC (proteolysis targeting chimera) molecules, where the 1338495-29-6 scaffold serves as the warhead binding component for E3 ubiquitin ligases. This application capitalizes on the compound's ability to form stable interactions with specific protein surfaces while maintaining sufficient flexibility for linker attachment.

From a synthetic chemistry perspective, new methodologies have been developed to access 2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyrimidine derivatives more efficiently. A 2024 Organic Process Research & Development publication reported an improved scalable synthesis route that addresses previous challenges with regioselectivity and yield. This advancement is particularly significant for enabling larger-scale production of lead compounds containing this structural motif.

Emerging biological data suggests that 1338495-29-6 derivatives may have applications in addressing antimicrobial resistance. Preliminary results presented at the 2024 International Conference on Antimicrobial Agents indicate that certain functionalized analogs exhibit potent activity against multidrug-resistant Gram-positive bacteria, possibly through inhibition of novel bacterial targets. Further structure optimization studies are currently underway to improve the pharmacokinetic properties of these compounds.

In the field of chemical biology, 2-(chloromethyl)-1,2,4-triazolo[1,5-a]pyrimidine has found use as a versatile tagging reagent for biomolecule modification. Its reactive chloromethyl group allows for efficient conjugation with thiol-containing biomolecules under mild conditions, as demonstrated in recent Nature Chemical Biology publications. This application has enabled new approaches to studying protein function and interaction networks in live cells.

Looking forward, the unique properties of 1338495-29-6 and its derivatives position this scaffold as a promising platform for addressing multiple challenges in drug discovery. Current research directions include exploring its potential in targeted protein degradation, allosteric modulator development, and as a component of covalent inhibitors. The compound's versatility and the growing body of structural data supporting its applications suggest it will remain an important tool in chemical biology and medicinal chemistry research in the coming years.